4-(4-Chlorophenyl)-2-(4-methoxyanilino)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one
4-(4-Chlorophenyl)-2-(4-methoxyanilino)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one
Brand Name:
Vulcanchem
CAS No.:
879621-89-3
VCID:
VC0357989
InChI:
InChI=1S/C20H18ClN5O2/c1-12-11-17(27)26-18(13-3-5-14(21)6-4-13)24-19(25-20(26)22-12)23-15-7-9-16(28-2)10-8-15/h3-11,18H,1-2H3,(H2,22,23,24,25)
SMILES:
CC1=CC(=O)N2C(N=C(NC2=N1)NC3=CC=C(C=C3)OC)C4=CC=C(C=C4)Cl
Molecular Formula:
C20H18ClN5O2
Molecular Weight:
395.8g/mol
4-(4-Chlorophenyl)-2-(4-methoxyanilino)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one
CAS No.: 879621-89-3
Main Products
VCID: VC0357989
Molecular Formula: C20H18ClN5O2
Molecular Weight: 395.8g/mol
![4-(4-Chlorophenyl)-2-(4-methoxyanilino)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one - 879621-89-3](/images/no_structure.jpg)
| CAS No. | 879621-89-3 |
|---|---|
| Product Name | 4-(4-Chlorophenyl)-2-(4-methoxyanilino)-8-methyl-1,4-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one |
| Molecular Formula | C20H18ClN5O2 |
| Molecular Weight | 395.8g/mol |
| IUPAC Name | 4-(4-chlorophenyl)-2-(4-methoxyanilino)-8-methyl-1,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one |
| Standard InChI | InChI=1S/C20H18ClN5O2/c1-12-11-17(27)26-18(13-3-5-14(21)6-4-13)24-19(25-20(26)22-12)23-15-7-9-16(28-2)10-8-15/h3-11,18H,1-2H3,(H2,22,23,24,25) |
| Standard InChIKey | RKPYHLMPMWOBBZ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC(=O)N2C(N=C(N=C2N1)NC3=CC=C(C=C3)OC)C4=CC=C(C=C4)Cl |
| SMILES | CC1=CC(=O)N2C(N=C(NC2=N1)NC3=CC=C(C=C3)OC)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC1=CC(=O)N2C(N=C(NC2=N1)NC3=CC=C(C=C3)OC)C4=CC=C(C=C4)Cl |
| PubChem Compound | 4895957 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume